Cas no 1423032-02-3 (1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one)

1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one is a synthetic organic compound featuring a pyridine core linked to a piperazine moiety via a methylene bridge, with an ethylamino substitution and an acetyl group. This structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both pyridine and piperazine rings may confer favorable binding properties in medicinal chemistry applications, while the ethylamino and acetyl functional groups offer sites for further derivatization. The compound's modular design allows for structural optimization, making it a versatile building block in drug discovery or fine chemical synthesis.
1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one structure
1423032-02-3 structure
Product Name:1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one
CAS No:1423032-02-3
MF:C14H22N4O
MW:262.350682735443
CID:4674619
PubChem ID:71756785
Update Time:2025-06-11

1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one
    • NE49233
    • Z1478075468
    • 1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one
    • Inchi: 1S/C14H22N4O/c1-3-15-13-4-5-16-14(10-13)11-17-6-8-18(9-7-17)12(2)19/h4-5,10H,3,6-9,11H2,1-2H3,(H,15,16)
    • InChI Key: YEACBLMCSLFGFI-UHFFFAOYSA-N
    • SMILES: O=C(C)N1CCN(CC2C=C(C=CN=2)NCC)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 289
  • Topological Polar Surface Area: 48.5

1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B438903-10mg
1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one
1423032-02-3
10mg
$ 70.00 2022-06-07
TRC
B438903-50mg
1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one
1423032-02-3
50mg
$ 230.00 2022-06-07
TRC
B438903-100mg
1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one
1423032-02-3
100mg
$ 340.00 2022-06-07
Enamine
EN300-114013-0.05g
1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one
1423032-02-3 95%
0.05g
$205.0 2023-10-26
Enamine
EN300-114013-0.1g
1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one
1423032-02-3 95%
0.1g
$306.0 2023-10-26
Enamine
EN300-114013-0.25g
1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one
1423032-02-3 95%
0.25g
$438.0 2023-10-26
Enamine
EN300-114013-0.5g
1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one
1423032-02-3 95%
0.5g
$691.0 2023-10-26
Enamine
EN300-114013-1.0g
1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one
1423032-02-3 95%
1g
$884.0 2023-06-09
Enamine
EN300-114013-2.5g
1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one
1423032-02-3 95%
2.5g
$1735.0 2023-10-26
Enamine
EN300-114013-5.0g
1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one
1423032-02-3 95%
5g
$2566.0 2023-06-09

Additional information on 1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one

Research Briefing on 1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one (CAS: 1423032-02-3)

This research briefing provides an in-depth analysis of the latest scientific findings related to the compound 1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one (CAS: 1423032-02-3). This molecule has garnered significant attention in the chemical biology and pharmaceutical research communities due to its potential therapeutic applications. The briefing synthesizes recent studies, highlighting key discoveries, methodologies, and implications for future research and development.

The compound, characterized by its piperazine and pyridine moieties, has been investigated primarily for its role as a modulator of specific biological targets. Recent studies have focused on its pharmacokinetic properties, binding affinities, and potential as a lead compound in drug discovery. The structural complexity of this molecule offers a versatile scaffold for further chemical modifications, enhancing its applicability in medicinal chemistry.

One of the most notable findings from recent research is the compound's interaction with kinase enzymes, which are critical in various signaling pathways. Preliminary in vitro studies have demonstrated promising inhibitory activity against certain kinases, suggesting potential applications in oncology and inflammatory diseases. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the binding mechanisms, providing a foundation for structure-activity relationship (SAR) studies.

In addition to its kinase-modulating properties, the compound has shown selectivity in targeting specific receptor subtypes, minimizing off-target effects. This selectivity is particularly advantageous in the development of targeted therapies, where reducing side effects is a paramount concern. Recent in vivo studies have further validated these findings, although challenges related to bioavailability and metabolic stability remain to be addressed.

The synthesis and optimization of 1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one have also been a focus of recent research. Novel synthetic routes have been explored to improve yield and purity, with green chemistry principles being incorporated to enhance sustainability. These advancements are critical for scaling up production for preclinical and clinical trials.

Looking ahead, the compound holds significant promise for further development. Collaborative efforts between academia and industry are expected to accelerate its progression through the drug discovery pipeline. Future research directions may include exploring its efficacy in combination therapies, investigating its potential in other therapeutic areas, and addressing current limitations through structural optimization.

In conclusion, 1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one represents a compelling candidate for pharmaceutical development. Its unique chemical properties and biological activities underscore its potential to address unmet medical needs. Continued research and innovation will be essential to fully realize its therapeutic benefits.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD